Cas no 2639406-61-2 (Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 2639406-61-2
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 5664975
• PubChem ID: 165902883
• Update Time: 2025-05-22

Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• 2639406-61-2
• EN300-27731171
• Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

• Inchi： 1S/C14H18FNO2/c1-14(2,3)18-13(17)12-7-10-6-11(15)5-4-9(10)8-16-12/h4-6,12,16H,7-8H2,1-3H3
• InChI Key： ICBIIYOAILZLFI-UHFFFAOYSA-N
• SMILES： FC1C=CC2CNC(C(=O)OC(C)(C)C)CC=2C=1

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS: 2639406-61-2)

Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS: 2639406-61-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its importance in the development of novel therapeutic agents, including central nervous system (CNS) drugs and anticancer compounds. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound has garnered significant attention due to its structural versatility, which allows for modifications to enhance its biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate exhibit potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates for further development.

In addition to its CNS applications, recent research has explored the anticancer potential of this compound. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain analogs of Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate showed selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function, leading to apoptosis.

The synthesis of Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has also seen advancements. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly significant for industrial-scale production, as it addresses both economic and environmental concerns.

Despite these promising findings, challenges remain. For instance, the bioavailability and metabolic stability of derivatives need further optimization to ensure their efficacy in vivo. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS: 2639406-61-2) continues to be a valuable scaffold in drug discovery. Its diverse pharmacological profile and recent synthetic advancements underscore its potential in addressing unmet medical needs. Future studies should prioritize the optimization of its derivatives for improved pharmacokinetic properties and therapeutic efficacy.